Cas no 2137555-01-0 (Thiazole, 5-bromo-2-(3-chloropropyl)-)

• Product name: Thiazole, 5-bromo-2-(3-chloropropyl)-
• CAS No: 2137555-01-0
• MF: C₆H₇BrClNS
• MW: 240.548478364944
• CID: 5286786

Thiazole, 5-bromo-2-(3-chloropropyl)- Chemical and Physical Properties

Names and Identifiers

• Thiazole, 5-bromo-2-(3-chloropropyl)-

• Inchi： 1S/C6H7BrClNS/c7-5-4-9-6(10-5)2-1-3-8/h4H,1-3H2
• InChI Key： YQKUGKSMRFZLQF-UHFFFAOYSA-N
• SMILES： S1C(Br)=CN=C1CCCCl

Additional information on Thiazole, 5-bromo-2-(3-chloropropyl)-

Comprehensive Overview of Thiazole, 5-bromo-2-(3-chloropropyl)- (CAS No. 2137555-01-0)

Thiazole, 5-bromo-2-(3-chloropropyl)- (CAS No. 2137555-01-0) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The thiazole ring, a five-membered heterocycle containing sulfur and nitrogen, serves as a critical scaffold in medicinal chemistry. This compound, featuring a 5-bromo substitution and a 3-chloropropyl side chain, exhibits versatile reactivity, making it a valuable intermediate in synthetic applications.

In recent years, the demand for thiazole derivatives has surged, driven by their potential applications in drug discovery and material science. Researchers are particularly interested in 5-bromo-2-(3-chloropropyl)thiazole due to its ability to undergo cross-coupling reactions, which are pivotal in constructing complex molecular architectures. The presence of both bromine and chlorine substituents enhances its utility in palladium-catalyzed transformations, a hot topic in modern organic synthesis.

The compound's relevance extends to the field of antimicrobial agents, where thiazole-based molecules are being explored for their efficacy against resistant pathogens. With the global rise in antibiotic resistance, 5-bromo-2-(3-chloropropyl)thiazole is being investigated as a precursor for novel therapeutics. Its structural motif aligns with trends in fragment-based drug design, a strategy increasingly adopted by pharmaceutical companies to accelerate discovery pipelines.

From an industrial perspective, CAS No. 2137555-01-0 is also gaining traction in the development of advanced materials. Its electron-rich thiazole core contributes to the design of organic semiconductors and light-emitting diodes (OLEDs), addressing the growing need for energy-efficient technologies. This dual applicability in life sciences and materials engineering underscores its interdisciplinary importance.

Environmental and safety considerations are paramount when handling halogenated thiazoles. While not classified as hazardous under standard regulations, proper storage and handling protocols are recommended to ensure stability. The compound's chloropropyl moiety necessitates careful disposal practices, aligning with sustainable chemistry principles—a key concern for modern manufacturers.

In summary, Thiazole, 5-bromo-2-(3-chloropropyl)- represents a compelling case study in functionalized heterocycles. Its synergy with cutting-edge research areas—from catalysis to bioactive molecules—positions it as a compound of enduring scientific and industrial value. As synthetic methodologies evolve, so too will the applications of this versatile building block.